![molecular formula C12H11N3O B2656294 (1H-imidazol-4-yl)(isoindolin-2-yl)methanone CAS No. 2034461-52-2](/img/structure/B2656294.png)
(1H-imidazol-4-yl)(isoindolin-2-yl)methanone
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc . Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties .Molecular Structure Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties due to its amphoteric nature .Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and crystal structure of (1H-Benzo[d]imidazol-2-yl)(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methanone and its complexes with copper and cobalt chlorides have been studied. These compounds show different coordination modes to the metal atom, highlighting the versatility of such molecules in forming complexes with potential applications in coordination chemistry (Sokol et al., 2011).
Fluorescence Studies
- Compounds similar to (1H-imidazol-4-yl)(isoindolin-2-yl)methanone have shown solvent-dependent fluorescence emission. This property is influenced by hydrogen bonding interactions, suggesting their potential use in developing fluorescence-based sensors and materials (Tamuly et al., 2006).
Material Science and Polymer Chemistry
- Novel poly(amide-ether)s bearing imidazole pendants have been synthesized, showing good solubility, thermal stability, and fluorescence properties. These materials, due to their physical and optical characteristics, have potential applications in the development of new polymers with specific functionalities (Ghaemy et al., 2013).
Heterocyclic Chemistry
- The synthesis of imidazole derivatives has been explored, with applications in creating biomimetic chelating ligands. These efforts underscore the role of imidazole-based compounds in synthesizing complex molecules that could serve as precursors in medicinal chemistry and catalysis (Gaynor et al., 2023).
Catalysis
- Copper-catalyzed aerobic oxidative synthesis methods have been developed for the synthesis of imidazo/benzimidazoquinazolinones through direct intramolecular CH amination. This demonstrates the catalytic applications of imidazole-containing compounds in facilitating efficient and novel synthesis pathways (Chen et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-dihydroisoindol-2-yl(1H-imidazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c16-12(11-5-13-8-14-11)15-6-9-3-1-2-4-10(9)7-15/h1-5,8H,6-7H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSKOICWLINZNDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CN1C(=O)C3=CN=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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